Cas no 887405-47-2 (1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one)

• Product Name: 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one
• CAS No: 887405-47-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD09971834
• CID: 1070298
• PubChem ID: 25219460
• Update Time: 2025-10-29

1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Amino-2-methoxy-benzyl)-pyrrolidin-2-one
• 1-[(5-amino-2-methoxyphenyl)methyl]pyrrolidin-2-one
• 1-[(5-Amino-2-methoxyphenyl)methyl]-2-pyrrolidinone
• MFCD09971834
• BB 0237349
• LS-02002
• DTXSID801225318
• AKOS000300176
• 1-(5-amino-2-methoxybenzyl)pyrrolidin-2-one
• 887405-47-2
• ALBB-005324
• STK500769
• 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one

• MDL： MFCD09971834
• Inchi： 1S/C12H16N2O2/c1-16-11-5-4-10(13)7-9(11)8-14-6-2-3-12(14)15/h4-5,7H,2-3,6,8,13H2,1H3
• InChI Key： NRSSNPHXSVPMCK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1C=C(C=CC=1OC)N

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one

Research Briefing on 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one (CAS: 887405-47-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one (CAS: 887405-47-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound features a unique structural motif combining an aromatic amino-methoxy group with a pyrrolidinone ring, making it particularly interesting for pharmacological applications. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a kinase inhibitor scaffold. The team demonstrated that derivatives of 887405-47-2 showed selective inhibition against several cancer-related kinases, with particular potency against FLT3 and CDK family members. Molecular docking studies revealed that the methoxybenzyl moiety contributes significantly to binding affinity, while the pyrrolidinone ring provides optimal spatial orientation for target engagement. These findings suggest that 887405-47-2 could serve as a valuable starting point for developing targeted cancer therapies.

Another significant application has been reported in neuropharmacology research. A 2024 Nature Communications paper described the compound's structural similarity to known neuromodulators, leading to the development of novel serotonin receptor modulators. The 5-amino group was found to be crucial for receptor binding affinity, while modifications to the pyrrolidinone ring influenced subtype selectivity. This research opens new avenues for developing treatments for neurological disorders such as depression and anxiety with potentially improved safety profiles.

Recent synthetic methodology developments have also enhanced access to 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one derivatives. A 2023 Organic Letters publication detailed a novel catalytic asymmetric synthesis route that improves yield and enantioselectivity for chiral derivatives. This advancement is particularly important as stereochemistry often plays a critical role in the biological activity of pharmaceutical compounds, enabling more efficient development of optimized drug candidates.

From a drug metabolism perspective, pharmacokinetic studies of 887405-47-2 derivatives have shown favorable properties. The compound demonstrates good metabolic stability in human liver microsome assays, with the methoxy group contributing to reduced oxidative metabolism. However, researchers note that the amino group may require protection or modification to prevent unwanted conjugation reactions in vivo, suggesting potential directions for future structural optimization efforts.

In conclusion, 1-(5-Amino-2-methoxybenzyl)pyrrolidin-2-one represents a structurally unique and pharmacologically promising scaffold with demonstrated applications across multiple therapeutic areas. Its versatility in medicinal chemistry design, combined with recent synthetic advances and growing understanding of its biological activities, positions this compound as an important focus for future drug discovery efforts. Continued research into structure-activity relationships and target engagement mechanisms will likely yield additional valuable insights and potential clinical candidates.